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Compound of Interest

Compound Name: Bromobis(methylthio)borane

Cat. No.: B15478879 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Bromobis(methylthio)borane was

located. The following guidance is synthesized from safety data for structurally analogous

compounds, including Bromobis(dimethylamino)borane and Borane-tetrahydrofuran

complexes. Researchers must conduct a thorough risk assessment before handling this

chemical.

Bromobis(methylthio)borane is a potentially hazardous chemical that requires strict safety

protocols to prevent harm to personnel and property. Based on data from similar boron

compounds, it is presumed to be a flammable liquid and vapor that reacts violently with water

to release flammable gases, which can spontaneously ignite.[1] It is also expected to be

harmful if swallowed or inhaled and to cause severe skin burns and eye damage.[1] Adherence

to the following personal protective equipment (PPE), handling, and disposal procedures is

critical for safe laboratory operations.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure. The following table summarizes

the recommended PPE for handling Bromobis(methylthio)borane.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety Goggles &

Face Shield

Chemical splash

goggles compliant

with EN166 or OSHA

29 CFR 1910.133.

Full-face shield.

Protects against

splashes and vapors

that can cause severe

eye damage.[1][2]

Hand Protection
Chemical-Resistant

Gloves

Nitrile or neoprene

gloves. Check

manufacturer's

breakthrough time and

permeation data.

Prevents skin contact

which can cause

severe burns.[1]

Body Protection

Flame-Retardant

Laboratory Coat &

Chemical Apron

Flame-retardant

material. Chemical-

resistant apron.

Protects against

splashes and fire

hazards.[1]

Respiratory Protection Respirator

Use a NIOSH/MSHA

or European Standard

EN 149 approved

respirator if exposure

limits are exceeded or

if irritation or other

symptoms are

experienced.[2] A type

ABEK (EN14387)

respirator filter is

recommended for

similar compounds.[3]

Protects against

inhalation of harmful

vapors.[1]

Experimental Protocol: Safe Handling and Disposal
A systematic approach to handling and disposal is essential to minimize risks.

1. Preparation and Handling:

Work Area: All manipulations should be conducted within a certified chemical fume hood with

good ventilation.[1] Ensure an eyewash station and safety shower are readily accessible.[2]
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Inert Atmosphere: Handle the compound under an inert atmosphere (e.g., nitrogen or argon)

to prevent contact with moisture and air.[4]

Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces,

and static discharge.[4] Use non-sparking tools and explosion-proof equipment.[4][5]

Dispensing: Use a syringe or cannula for transferring the liquid to avoid exposure to the

atmosphere.

Spills: In the event of a spill, evacuate the area. Use a non-combustible absorbent material

(e.g., sand or vermiculite) to contain the spill. Do not use water.[5] Place the absorbed

material in a sealed container for disposal.

2. Storage:

Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

area.[1][4]

Incompatible Materials: Store away from water, acids, and strong oxidizing agents.[1][2]

3. Disposal:

Waste Container: Collect waste in a designated, properly labeled, and sealed container.

Disposal Method: Dispose of chemical waste through a licensed hazardous waste disposal

company. Do not dispose of it down the drain.[1]

Workflow for Safe Handling of
Bromobis(methylthio)borane
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Caption: Workflow for the safe handling and disposal of Bromobis(methylthio)borane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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